3-(2-(3-((4-methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one

Specification

• CAS No.: 1421466-46-7
• Molecular Formula: C20H17N3O5S
• Molecular Weight: 411.43
• IUPAC Name: 3-[2-[3-[(4-methoxy-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]-2-oxoethyl]-1,3-benzoxazol-2-one
• Standard InChI: InChI=1S/C20H17N3O5S/c1-26-15-7-4-8-16-18(15)21-19(29-16)27-12-9-22(10-12)17(24)11-23-13-5-2-3-6-14(13)28-20(23)25/h2-8,12H,9-11H2,1H3
• Standard InChI Key: NKQZWJFQIFVMEP-UHFFFAOYSA-N
• SMILES: COC1=C2C(=CC=C1)SC(=N2)OC3CN(C3)C(=O)CN4C5=CC=CC=C5OC4=O

Introduction

The compound 3-(2-(3-((4-methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one is a complex organic molecule featuring multiple functional groups, including a benzo[d]oxazolone ring and a methoxybenzo[d]thiazole moiety. This structure suggests potential biological activity, given the presence of heterocyclic rings and oxygen-containing functional groups.

Structural Features

• Benzo[d]oxazolone Ring: This ring system is known for its stability and potential biological activity.

• Methoxybenzo[d]thiazole Moiety: This part of the molecule contributes to its potential pharmacological properties due to the methoxy group and the thiazole ring.

Characterization Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This technique is crucial for determining the molecular structure by analyzing the hydrogen and carbon environments within the molecule.

• Mass Spectrometry (MS): Useful for confirming the molecular weight and identifying potential fragments.

• X-ray Crystallography: Provides detailed information about the three-dimensional arrangement of atoms in the molecule.

Biological Activity and Potential Applications

While specific biological activity data for this compound are not available, compounds with similar structures (e.g., those containing thiazole or oxazole rings) often exhibit interesting pharmacological properties. For example, thiazole derivatives have been explored for their anti-inflammatory and anticancer activities.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis, characterization, and biological evaluation. This might involve:

• In Vitro Assays: To assess potential biological activities such as anticancer, anti-inflammatory, or antimicrobial effects.

• In Silico Studies: Molecular docking and simulations could provide insights into potential targets and binding affinities.

Data Table: Potential Biological Activities of Similar Compounds

Compound Type	Potential Biological Activity
Thiazole Derivatives	Anti-inflammatory, Anticancer
Oxazole Derivatives	Antimicrobial, Antiviral
Benzothiazole Derivatives	Anti-inflammatory, Antioxidant

This table highlights the potential biological activities of compounds with similar structural features, suggesting areas where 3-(2-(3-((4-methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one might be explored.